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Compound of Interest

Compound Name: Nonadecanoate

Cat. No.: B1228766 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Nonadecanoate in a laboratory setting. The information is tailored

for researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Important Note on Nonadecanoate Forms: Nonadecanoate can be handled as Nonadecanoic

acid or its ester, Methyl nonadecanoate. Safety data indicates that Nonadecanoic acid

presents greater potential hazards, including skin and eye irritation, and possible toxicity if

ingested, inhaled, or in contact with skin.[1] Methyl nonadecanoate is generally not classified

as a hazardous substance.[2] For a comprehensive safety approach, this guide emphasizes

precautions suitable for Nonadecanoic acid.

Hazard Identification and Personal Protective
Equipment (PPE)
A thorough risk assessment should be conducted before handling Nonadecanoate. The

following table summarizes the potential hazards of Nonadecanoic acid and the recommended

PPE.
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Hazard Category Description
Recommended Personal
Protective Equipment
(PPE)

Acute Toxicity

Toxic if swallowed. Harmful in

contact with skin or if inhaled.

[1]

Gloves: Nitrile or butyl rubber

gloves. Lab Coat: Standard

laboratory coat. Respiratory

Protection: Use in a well-

ventilated area or under a

chemical fume hood.[3] If dust

or aerosols may be generated,

a NIOSH-approved respirator

is recommended.

Skin Corrosion/ Irritation Causes skin irritation.[3][4]

Gloves: Chemical-resistant

gloves (e.g., nitrile). Lab Coat:

Long-sleeved lab coat to

prevent skin exposure.

Eye Damage/ Irritation
Causes serious eye irritation.

[3][4]

Eye Protection: Chemical

safety goggles or a face shield.

[3]

Respiratory Irritation
May cause respiratory

irritation.[1]

Respiratory Protection: Handle

in a well-ventilated area or

chemical fume hood to

minimize inhalation of dust.[3]

Quantitative Data Summary
The following table provides key quantitative physical and chemical properties for

Nonadecanoic acid and Methyl nonadecanoate.
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Property Nonadecanoic Acid Methyl Nonadecanoate

CAS Number 646-30-0 1731-94-8

Molecular Formula C₁₉H₃₈O₂ C₂₀H₄₀O₂

Molecular Weight 298.5 g/mol 312.53 g/mol

Appearance White solid Solid

Melting Point 68 - 70 °C (154.4 - 158 °F)[3] 39-40 °C (102.2-104 °F)[2]

Boiling Point
297 °C (566.6 °F) @ 100

mmHg[3]
Not determined

Flash Point >113 °C (>235.4 °F) >113 °C (>235.4 °F)[2]

Solubility Insoluble in water.
Soluble in organic solvents like

ethanol, DMSO, and DMF.[4]

Occupational Exposure Limits: There are no established occupational exposure limits (e.g.,

PEL, TLV) for Nonadecanoic acid.[3] Therefore, it is crucial to handle it with care to minimize

any potential exposure.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of Nonadecanoate, from

preparation to use in experiments.

1. Preparation and Weighing:

Work Area: Conduct all handling of solid Nonadecanoate within a chemical fume hood to

control dust.

PPE: Don the appropriate PPE as outlined in the table above (gloves, lab coat, eye

protection).

Weighing: Use a clean, dry weighing paper or boat. Do not weigh the substance directly on

the balance pan.
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Static: Be aware that fine powders can be static-prone. Use an anti-static gun or ionizer if

necessary to prevent scattering of the powder.

Cleaning: After weighing, carefully fold the weighing paper and transfer the contents to your

desired container. Clean the balance and surrounding area of any residual powder.

2. Dissolving:

Solvent Selection: Nonadecanoate is soluble in organic solvents such as ethanol, DMSO,

and dimethylformamide (DMF).[4]

Procedure: In a chemical fume hood, add the weighed Nonadecanoate to a suitable flask.

Slowly add the chosen solvent while stirring to facilitate dissolution. Gentle warming may be

required for some fatty acids to fully dissolve.

Aqueous Solutions: For experiments requiring an aqueous solution, it is recommended to

first dissolve the Nonadecanoate in a minimal amount of a water-miscible organic solvent

like DMF and then dilute with the aqueous buffer.[4]

3. Experimental Use:

Transfers: When transferring solutions, use appropriate pipettes or glassware to avoid spills.

Heating: If heating is required, use a water bath or heating mantle with temperature control.

Avoid open flames.

Incompatible Materials: Avoid contact with strong bases and reducing agents.[3]

Emergency Procedures
Spill Response:

Small Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., sand,

diatomite).
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Sweep up the absorbed material and place it in a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Prevent entry into the affected area.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.[3]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Disposal Plan
Waste Characterization:

Nonadecanoic Acid: Due to its irritant and potential toxicity properties, waste containing

Nonadecanoic acid should be considered hazardous chemical waste.

Methyl Nonadecanoate: While not classified as hazardous, it is good practice to dispose of

it as chemical waste, especially when mixed with solvents. Smaller quantities may be

disposable with household waste, but always follow institutional guidelines.[6]
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Disposal Procedures:

Solid Waste: Collect solid Nonadecanoate waste and contaminated materials (e.g.,

weighing paper, gloves) in a clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect liquid waste containing Nonadecanoate in a labeled, sealed, and

compatible waste container. Do not mix with incompatible waste streams.

Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected as hazardous waste. After rinsing, the container can be disposed of as non-

hazardous waste, but be sure to deface the original label.

Regulatory Compliance: All chemical waste disposal must adhere to local, state, and federal

regulations. Contact your institution's Environmental Health and Safety (EHS) department for

specific guidance and to arrange for waste pickup.

Workflow for Handling Nonadecanoate
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Caption: Workflow for the safe handling of Nonadecanoate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1228766?utm_src=pdf-custom-synthesis
https://www.aocs.org/resource/methods-of-preparation-of-fatty-acids-and-their-derivatives-laboratory-exercises/
https://www.eurofinsus.com/food-testing/resources/the-essential-guide-to-fatty-acid-analysis/
https://danlab.bact.wisc.edu/lcms-protocols/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/product/b1228766#personal-protective-equipment-for-handling-nonadecanoate
https://www.benchchem.com/product/b1228766#personal-protective-equipment-for-handling-nonadecanoate
https://www.benchchem.com/product/b1228766#personal-protective-equipment-for-handling-nonadecanoate
https://www.benchchem.com/product/b1228766#personal-protective-equipment-for-handling-nonadecanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1228766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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